Cas no 58701-05-6 (6,11-Hexadecadien-1-ol, acetate, (6E,11Z)-)

6,11-Hexadecadien-1-ol, acetate, (6E,11Z)- structure
58701-05-6 structure
Product Name:6,11-Hexadecadien-1-ol, acetate, (6E,11Z)-
CAS No:58701-05-6
MF:C18H34O3
MW:298.46076631546
CID:341185
PubChem ID:71443390
Update Time:2025-04-19

6,11-Hexadecadien-1-ol, acetate, (6E,11Z)- Chemical and Physical Properties

Names and Identifiers

    • 6,11-Hexadecadien-1-ol, acetate, (6E,11Z)-
    • (6E,11Z)-Hexadeca-6,11-dienyl-1-acetate
    • acetic acid,hexadeca-6,11-dien-1-ol
    • DTXSID70852215
    • 58701-05-6
    • Acetic acid--hexadeca-6,11-dien-1-ol (1/1)
    • Inchi: 1S/C16H30O.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17;1-2(3)4/h5-6,10-11,17H,2-4,7-9,12-16H2,1H3;1H3,(H,3,4)
    • InChI Key: SGWSVOTXQFVCFN-UHFFFAOYSA-N
    • SMILES: OCCCCCC=CCCCC=CCCCC.OC(C)=O

Computed Properties

  • Exact Mass: 298.25092
  • Monoisotopic Mass: 298.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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